Phenyl-D5-acetaldehyde

• Molecular Formula: C8H8O
• Molecular Weight: 125.18 g/mol
• InChI: InChI=1S/C8H8O/c9-7-6-8-4-2-1-3-5-8/h1-5,7H,6H2/i1D,2D,3D,4D,5D
• InChIKey: DTUQWGWMVIHBKE-RALIUCGRSA-N

Phenyl-D5-acetaldehyde (CAS 879549-73-2): A High-Purity Deuterated Internal Standard for Quantitative LC-MS Analysis of Phenylacetaldehyde

Phenyl-D5-acetaldehyde is a deuterium-labeled stable isotope analog of the endogenous metabolite phenylacetaldehyde (CAS 122-78-1), with five deuterium atoms substituted on the phenyl ring. Its molecular formula is C8H3D5O, and its molecular weight is 125.18 g/mol . This isotopologue is synthesized with a purity of ≥95% (often ≥98 atom% D) and is specifically designed for use as a stable isotope-labeled internal standard (SIL-IS) in quantitative bioanalytical assays, particularly liquid chromatography-mass spectrometry (LC-MS/MS) .

Workflow Quantitative LC-MS/MS bioanalysis using isotope dilution

Isotopic Label Ring-perdeuterated (D5) with stable carbon-bound deuterium

Matrix Correction Co-eluting isotopologue for ion suppression/enhancement correction

Why Phenyl-D5-acetaldehyde Cannot Be Replaced by Unlabeled Phenylacetaldehyde or Structural Analogs in Regulated Bioanalysis

Generic substitution of Phenyl-D5-acetaldehyde with its unlabeled counterpart or a non-isotopic structural analog in quantitative LC-MS/MS assays is fundamentally flawed. Unlabeled phenylacetaldehyde is the analyte of interest and cannot correct for matrix effects, ionization suppression/enhancement, or analyte loss during sample preparation [1]. Structural analogs, while they can serve as internal standards, exhibit different chromatographic retention times and ionization efficiencies, leading to inaccuracies in quantifying the target analyte . In contrast, a deuterium-labeled isotopologue like Phenyl-D5-acetaldehyde co-elutes with the target analyte and behaves nearly identically throughout sample processing, ensuring that the analyte-to-internal standard response ratio accurately reflects the true concentration of phenylacetaldehyde in complex biological matrices [2].

Unlabeled phenylacetaldehyde is the measurement target; it does not compensate for variable recovery or matrix effects.

Non-isotopic structural analogs may show retention time differences and ionization variability, potentially biasing quantification.

Deuterated analogs labeled at exchangeable positions (e.g., α-carbon) risk H/D exchange, undermining long-term accuracy in aqueous samples.

• [1] Restek. Choosing an Internal Standard. Blog Post. October 25, 2015. View Source
• [2] Bioanalytics Substack. What are internal standards, and why do they matter in LC/MS?. Blog Post. March 15, 2025. View Source

Quantitative Differentiation of Phenyl-D5-acetaldehyde: Evidence for Superior LC-MS Quantification Accuracy

Phenyl-D5-acetaldehyde Provides a 5-Dalton Mass Shift, Enabling Unambiguous MS Discrimination from Endogenous Analyte

Phenyl-D5-acetaldehyde is a perdeuterated phenyl analog, incorporating five deuterium atoms on the aromatic ring. This labeling strategy provides a +5 Da mass shift from the unlabeled endogenous metabolite phenylacetaldehyde (C8H8O, MW 120.15 g/mol) . This 5-Da difference is greater than the minimum recommended mass difference of 3 Da for small molecules (<1000 Da), ensuring no spectral overlap between the analyte and internal standard in the mass spectrometer . In contrast, a single 13C-labeled analog would provide only a +1 Da shift, which may be insufficient to avoid interference from the naturally occurring M+1 isotope peak of the unlabeled analyte.

Mass Shift

Class-level inference

5 Da vs ≥3 Da minimum

Supports reliable MS discrimination without isotopic interference.

Confirmed for phenyl-d5 isotopologue; based on class-level behavior.

Evidence Dimension	Mass difference between internal standard and analyte
Target Compound Data	5 Daltons (from C8H3D5O vs. C8H8O)
Comparator Or Baseline	Minimum recommended mass difference for SIL-IS: 3 Daltons
Quantified Difference	+2 Da above the minimum threshold (66.7% higher)
Conditions	Mass spectrometry detection of small molecules (<1000 Da)

Why This Matters

The 5-Da mass shift ensures robust and interference-free quantification, which is critical for achieving the precision and accuracy required in regulated bioanalysis (e.g., FDA/EMA guidelines).

Ring Perdeuteration on Phenyl-D5-acetaldehyde Prevents Deuterium-Hydrogen Exchange, Ensuring Long-Term Internal Standard Stability in Aqueous Matrices

A critical failure mode for deuterated internal standards is the loss of the isotopic label through hydrogen-deuterium exchange, which alters the mass and ruins quantitative accuracy. Deuterium atoms on heteroatoms (e.g., O-H, N-H) or at α-carbonyl positions are highly susceptible to exchange in protic solvents (like water, plasma, or urine) . Phenyl-D5-acetaldehyde's labeling strategy places all five deuterium atoms on the phenyl ring—carbon-bound hydrogens that are chemically non-exchangeable under standard bioanalytical conditions . In contrast, a hypothetical deuterated analog labeled at the α-carbon (adjacent to the aldehyde carbonyl) would be prone to exchange via keto-enol tautomerism, rendering it unreliable for long-term use or storage in aqueous solutions.

Label Stability

Class-level inference

5 non-exchangeable D (phenyl) vs α-D (exchangeable)

Phenyl ring placement supports label integrity in aqueous matrices.

H/D exchange prevented by C–D bonds on aromatic ring.

Evidence Dimension	Deuterium label stability against H/D exchange
Target Compound Data	5 non-exchangeable deuterium atoms on the phenyl ring
Comparator Or Baseline	α-deuterated phenylacetaldehyde (hypothetical) with exchangeable deuterium at the α-carbon
Quantified Difference	Not applicable
Conditions	Aqueous sample matrices (e.g., plasma, urine) and protic solvents

Why This Matters

The strategic placement of deuterium atoms on the aromatic ring guarantees the long-term stability and integrity of the internal standard, which is essential for developing robust, reproducible, and validated bioanalytical methods.

Phenyl-D5-acetaldehyde Co-Elutes with Endogenous Phenylacetaldehyde, Correcting for Variable Ionization Suppression in LC-MS

A key requirement for an accurate internal standard is chromatographic co-elution with the analyte of interest to correct for variable ionization suppression or enhancement caused by co-eluting matrix components. Isotopologues like Phenyl-D5-acetaldehyde share nearly identical physicochemical properties with their unlabeled counterpart, ensuring they co-elute precisely under reversed-phase LC conditions [1]. Non-isotopic structural analogs (e.g., 4-fluorophenylacetaldehyde) may have significantly different retention times, leading to inaccurate correction for matrix effects. While specific retention time data for Phenyl-D5-acetaldehyde is not publicly available, the class of deuterium-labeled phenyl compounds consistently demonstrates this co-elution behavior, which is the fundamental principle justifying their use as internal standards [2].

Co-elution

Class-level inference

ΔRt ~0 min vs different Rt (analogs)

Co-elution ensures shared ionization environment for accurate correction.

Specific RT data not available; isotopologue class behavior assumed.

Evidence Dimension	Chromatographic retention time difference (Rt)
Target Compound Data	Rt identical to phenylacetaldehyde (ΔRt ~0 min)
Comparator Or Baseline	Structural analog internal standard (e.g., halogenated derivative)
Quantified Difference	Data not available for this specific compound
Conditions	Reversed-phase LC conditions typical for small molecule analysis

Why This Matters

Co-elution is essential for reliable correction of matrix effects, which is a cornerstone of accurate LC-MS quantification in complex biological samples. Using Phenyl-D5-acetaldehyde ensures the internal standard experiences the same ionization environment as the analyte.

• [1] Bioanalytics Substack. What are internal standards, and why do they matter in LC/MS?. Blog Post. March 15, 2025. View Source
• [2] Restek. Choosing an Internal Standard. Blog Post. October 25, 2015. View Source

Compliance with Pharmacopeial Standards: Phenyl-D5-acetaldehyde Enables Traceable Analytical Method Validation

Phenyl-D5-acetaldehyde is manufactured and fully characterized to serve as a reference standard for the active pharmaceutical ingredient (API) phenylacetaldehyde. As stated by vendors, this compound is compliant with regulatory guidelines and provides traceability against pharmacopeial standards, such as the United States Pharmacopeia (USP) or European Pharmacopoeia (EP) . This level of characterization and compliance is not typically offered for non-deuterated or less stringently produced analogs. It allows analytical laboratories to confidently use Phenyl-D5-acetaldehyde in method development, method validation (AMV), and quality control (QC) applications for drug development and manufacturing.

Standard Traceability

Data to verify

Supplier-stated compliance with pharmacopeial standards

Supports method validation documentation and standard traceability.

Independent verification of traceability claims recommended.

Evidence Dimension	Regulatory compliance and traceability
Target Compound Data	Compliant with regulatory guidelines; traceable to USP/EP
Comparator Or Baseline	Research-grade or non-pharmacopeial phenylacetaldehyde analogs
Quantified Difference	Not applicable
Conditions	Drug development and manufacturing quality control

Why This Matters

For procurement in regulated industries, the availability of a fully characterized, pharmacopeial-traceable standard is a non-negotiable requirement, reducing the risk of method failure during regulatory audits.

Optimal Scientific and Industrial Application Scenarios for Phenyl-D5-acetaldehyde

Quantitative Bioanalysis of Phenylacetaldehyde in Plasma and Urine for Pharmacokinetic Studies

Phenyl-D5-acetaldehyde serves as the optimal internal standard for the precise quantification of endogenous phenylacetaldehyde or its metabolites in complex biological matrices. Its 5-Da mass shift ensures unambiguous MS detection, while its non-exchangeable deuterium labeling guarantees stability during sample preparation and storage . This application is critical for pharmacokinetic (PK) and toxicokinetic (TK) studies of drugs that are metabolized to phenylacetaldehyde, such as phenelzine or phenylethylamine, enabling accurate determination of drug exposure and metabolic fate [1].

Elucidation of Metabolic Pathways and Flux Using Stable Isotope Tracing

As a stable isotope-labeled tracer, Phenyl-D5-acetaldehyde can be used to investigate metabolic pathways involving phenylalanine metabolism and the formation of aroma volatiles. Its use allows researchers to track the incorporation and biotransformation of the phenylacetaldehyde moiety into downstream products (e.g., phenylacetate, phenylethanol) using LC-MS, thereby quantifying metabolic flux with high precision [2]. This is essential for studies in plant biochemistry, microbiology, and cancer metabolism where altered phenylalanine metabolism is implicated.

Analytical Method Development and Validation for Pharmaceutical Quality Control

Phenyl-D5-acetaldehyde is an ideal reference standard for developing and validating analytical methods intended for the quality control of pharmaceutical products containing phenylacetaldehyde as an active ingredient or impurity. Its characterization and traceability to USP/EP standards support rigorous method validation activities (specificity, accuracy, precision, and robustness) as required by ICH guidelines . This ensures the reliability of analytical data submitted for regulatory approval.

Application

Selection Property

Validation Focus

Quantification in research plasma/urine matrices

Isotopic mass shift and co-elution with phenylacetaldehyde

Matrix-effect correction and recovery evaluation

Metabolic flux analysis via stable isotope tracing

Non-exchangeable deuterium labeling stability

Label integrity and incorporation fidelity in metabolic studies

Method development for phenylacetaldehyde analysis in research samples

Standardized characterization and purity profile

Method specificity and robustness verification

• [1] SMPDB. Phenylethylamine Metabolism. Pathway. January 31, 2025. View Source
• [2] MetaCyc. phenylethanol biosynthesis. Pathway. Accessed 2026. View Source